Cas no 1018305-83-3 (2-(4-methanesulfonylpiperazin-1-yl)ethan-1-amine)

• Product Name: 2-(4-methanesulfonylpiperazin-1-yl)ethan-1-amine
• CAS No: 1018305-83-3
• MF: C₇H₁₇N₃O₂S
• MW: 207.293780088425
• CID: 1130463
• PubChem ID: 43252224
• Update Time: 2025-06-08

2-(4-methanesulfonylpiperazin-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylsulfonylpiperazin-1-yl)ethanamine
• F2158-0190
• AC1Q4GOR
• CTK7E8694
• MolPort-007-995-047
• AG-B-86514
• 2-(4-methanesulfonylpiperazin-1-yl)ethanamine
• 2-(4-Methanesulfonylpiperazin-1-yl)ethan-1-amine
• 4-(Methylsulfonyl)-1-piperazineethanamine
• 2-(4-(Methylsulfonyl)piperazin-1-yl)ethanaMine
• DB-112907
• AKOS005208418
• 1018305-83-3
• DTXSID30655789
• EN300-53425
• Z406700070
• G33081
• 2-[4-(Methanesulfonyl)piperazin-1-yl]ethan-1-amine
• SCHEMBL10064483
• 2-(4-methanesulfonylpiperazin-1-yl)ethan-1-amine

• Inchi： 1S/C7H17N3O2S/c1-13(11,12)10-6-4-9(3-2-8)5-7-10/h2-8H2,1H3
• InChI Key： DYVOXHLRPHXAEY-UHFFFAOYSA-N
• SMILES： S(C)(N1CCN(CCN)CC1)(=O)=O

Computed Properties

• Exact Mass: 207.104
• Monoisotopic Mass: 207.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75A^2
• XLogP3: -1.6

Experimental Properties

• Density: 1.27
• PSA: 75.02000
• LogP: 0.17920

Additional information on 2-(4-methanesulfonylpiperazin-1-yl)ethan-1-amine

Recent Advances in the Study of 2-(4-Methanesulfonylpiperazin-1-yl)ethan-1-amine (CAS: 1018305-83-3)

The compound 2-(4-methanesulfonylpiperazin-1-yl)ethan-1-amine (CAS: 1018305-83-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperazine core and methanesulfonyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 2-(4-methanesulfonylpiperazin-1-yl)ethan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Pharmacological investigations have revealed that 2-(4-methanesulfonylpiperazin-1-yl)ethan-1-amine exhibits notable activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression, anxiety, and schizophrenia. These findings were corroborated by a recent preclinical trial, which reported significant behavioral improvements in animal models.

Additionally, the compound's pharmacokinetic profile has been a focal point of recent research. A 2023 study in the European Journal of Pharmaceutical Sciences highlighted its favorable absorption and distribution properties, along with a manageable metabolic clearance rate. These characteristics position 2-(4-methanesulfonylpiperazin-1-yl)ethan-1-amine as a viable candidate for further drug development, particularly for central nervous system (CNS) targets.

Despite these promising results, challenges remain. Researchers have noted the need for more comprehensive toxicological studies to assess the long-term safety of the compound. Furthermore, the precise molecular mechanisms underlying its pharmacological effects require further elucidation. Ongoing studies are employing advanced techniques such as X-ray crystallography and molecular docking to better understand its interactions with biological targets.

In conclusion, 2-(4-methanesulfonylpiperazin-1-yl)ethan-1-amine (CAS: 1018305-83-3) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its versatile pharmacological properties and optimized synthesis methods make it a promising candidate for therapeutic development. Future research should focus on addressing the remaining gaps in knowledge, particularly regarding its safety and mechanism of action, to fully realize its potential in clinical applications.